Cas no 2229564-48-9 (2-(thiolan-2-yl)propanal)

• Product Name: 2-(thiolan-2-yl)propanal
• CAS No: 2229564-48-9
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 6444001
• PubChem ID: 165686817
• Update Time: 2025-06-08

2-(thiolan-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(thiolan-2-yl)propanal
• EN300-1777899
• 2229564-48-9

• Inchi： 1S/C7H12OS/c1-6(5-8)7-3-2-4-9-7/h5-7H,2-4H2,1H3
• InChI Key： RNQUMQWCCXAVFU-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C=O)C

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-(thiolan-2-yl)propanal

Introduction to 2-(thiolan-2-yl)propanal (CAS No. 2229564-48-9)

2-(thiolan-2-yl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 2229564-48-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative, featuring a thiolane ring moiety, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry and material science. The compound’s molecular structure, combining a five-membered heterocyclic ring with an aldehyde functional group, positions it as a versatile intermediate for synthesizing more complex molecules.

The thiolan-2-yl substituent in 2-(thiolan-2-yl)propanal contributes to its reactivity and makes it a valuable building block for drug discovery efforts. Thiolane derivatives are known for their ability to participate in various chemical reactions, including nucleophilic additions and condensations, which are pivotal in the synthesis of pharmacologically active compounds. The presence of the aldehyde group further enhances its utility, as aldehydes are commonly employed in forming Schiff bases, imines, and other heterocyclic structures that are prevalent in drug molecules.

Recent advancements in pharmaceutical research have highlighted the importance of 2-(thiolan-2-yl)propanal in the development of novel therapeutic agents. Its structural motif has been explored in the synthesis of compounds targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, studies have demonstrated its role in generating derivatives that exhibit potential antimicrobial and anti-inflammatory properties. The compound’s ability to undergo functionalization at multiple sites allows researchers to tailor its chemical behavior for specific applications, making it a promising candidate for further investigation.

In material science, 2-(thiolan-2-yl)propanal has also shown promise as a precursor for polymer modifications. The thiolane ring can interact with other functional groups to create polymers with enhanced mechanical or thermal properties. These modifications are particularly relevant in industries requiring advanced materials, such as aerospace or electronics. The compound’s reactivity enables the formation of cross-linked networks or copolymers that exhibit desirable characteristics for use in coatings, adhesives, or even biodegradable materials.

The synthesis of 2-(thiolan-2-yl)propanal typically involves multi-step organic reactions, often starting from commercially available thiolane derivatives or related precursors. Advances in synthetic methodologies have improved the efficiency and yield of these processes, making the compound more accessible for research purposes. Techniques such as catalytic hydrogenation or oxidation can be employed to introduce or modify functional groups while maintaining the integrity of the thiolane core.

From a regulatory perspective, 2-(thiolan-2-yl)propanal (CAS No. 2229564-48-9) is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling and distribution, facilitating its use in both academic and industrial settings. However, standard laboratory practices should always be followed to ensure safe handling and storage.

The growing interest in thiolan-based compounds has spurred further research into their biological activities. Preclinical studies have begun to explore the potential of derivatives of 2-(thiolan-2-yl)propanal as leads for new drugs targeting neurological disorders, cancer, and metabolic diseases. The compound’s ability to mimic natural thiols or interact with biological targets makes it an attractive scaffold for medicinal chemists seeking innovative solutions.

In conclusion, 2-(thiolan-2-yl)propanal represents a fascinating compound with diverse applications across chemistry and material science. Its unique structural features and reactivity make it a valuable tool for researchers aiming to develop novel therapeutics or advanced materials. As synthetic methods continue to evolve and our understanding of its properties deepens, 2229564-48-9 will undoubtedly remain at the forefront of scientific exploration.